Cas no 5312-97-0 (2,5-Dimethoxybenzonitrile)

• Product Name: 2,5-Dimethoxybenzonitrile
• CAS No: 5312-97-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00016375
• CID: 85277
• PubChem ID: 79200
• Update Time: 2025-04-18

2,5-Dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxybenzonitrile
• 2,5-dimethoxybenzenecarbonitrile
• 2,5-Dimethoxy-benzonitril
• 2,5-dimethoxyphenyl cyanide
• 2-Cyan-hydrochinon-dimethylaether
• 2-Cyano-4-methoxyanisole
• Benzonitrile, 2,5-dimethoxy-
• HWAMEJIMXIXLIH-UHFFFAOYSA-N
• 2-CYANOHYDROQUINONE DIMETHYL ETHER
• NSC27019
• PubChem13109
• Benzonitrile,2,5-dimethoxy-
• 2-cyano-1,4-dimethoxybenzene
• SBB058340
• VZ34417
• NSC 27019
• 2,5-Dimethoxybenzonitrile, 97%
• SCHEMBL1762094
• NS00032658
• CS-W007028
• NSC-27019
• UNII-4Z9ABJ2RLU
• MFCD00016375
• CK2132
• EINECS 226-169-2
• DS-16951
• FT-0610403
• EN300-17718
• 4Z9ABJ2RLU
• 2 pound not5-Dimethoxybenzonitrile
• 5312-97-0
• Z56995180
• AKOS001065115
• A7734
• D3659
• DTXSID70201209
• 2,5-dimethoxy-benzonitrile
• DTXCID20123700
• DB-020099

• MDL： MFCD00016375
• Inchi： 1S/C9H9NO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,1-2H3
• InChI Key： HWAMEJIMXIXLIH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C#N)OC
• BRN： 2691937

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Melting Point: 81.0 to 85.0 deg-C
• Boiling Point: 638°C at 760 mmHg
• Flash Point: 119.4°C
• Refractive Index: 1.672
• PSA: 42.25000
• LogP: 1.57548
• Solubility: Not determined
• Sensitiveness: Easily absorb moisture

2,5-Dimethoxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides